Cas no 955288-12-7 (3-(5-fluoro-2-methylphenyl)methylpiperidine)

3-(5-Fluoro-2-methylphenyl)methylpiperidine is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a substituted phenyl ring with a methylpiperidine moiety, offering versatility in synthetic modifications. The fluorine substituent enhances metabolic stability and bioavailability, while the methyl group may influence steric and electronic properties. This compound is of interest for its potential as a building block in drug discovery, particularly for central nervous system (CNS) targets or enzyme inhibition studies. Its well-defined molecular framework allows for precise structure-activity relationship (SAR) investigations. The compound is typically supplied in high purity, ensuring reliability for research applications.
3-(5-fluoro-2-methylphenyl)methylpiperidine structure
955288-12-7 structure
Product Name:3-(5-fluoro-2-methylphenyl)methylpiperidine
CAS No:955288-12-7
MF:C13H18FN
MW:207.287127017975
CID:875192
PubChem ID:17039537
Update Time:2025-05-19

3-(5-fluoro-2-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-fluoro-2-methylbenzyl)piperidine
    • 3-(5-FLUORO-2-METHYL-BENZYL)-PIPERIDINE
    • 3-[(5-fluoro-2-methylphenyl)methyl]piperidine
    • 3-(5-fluoro-2-methylphenyl)methylpiperidine
    • AB22627
    • EN300-1835807
    • DTXSID90588822
    • 955288-12-7
    • CS-0281749
    • AKOS012086516
    • Inchi: 1S/C13H18FN/c1-10-4-5-13(14)8-12(10)7-11-3-2-6-15-9-11/h4-5,8,11,15H,2-3,6-7,9H2,1H3
    • InChI Key: SFQUIEKIMLZFCT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C)=C(C=1)CC1CNCCC1

Computed Properties

  • Exact Mass: 207.14200
  • Monoisotopic Mass: 207.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.00500

3-(5-fluoro-2-methylphenyl)methylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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